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Compound of Interest

Compound Name: Cyanuric acid-13C3

Cat. No.: B12371575 Get Quote

For researchers, scientists, and drug development professionals, the use of stable isotope-

labeled internal standards is a cornerstone of accurate quantification in mass spectrometry.

This in-depth guide provides a comprehensive overview of the commercial availability and

purity of Cyanuric Acid-¹³C₃, a critical internal standard for the analysis of melamine and its

derivatives.

Cyanuric Acid-¹³C₃ serves as an ideal internal standard for the quantification of cyanuric acid

and related compounds in various matrices, including food, environmental, and biological

samples. Its structural and chemical similarity to the unlabeled analyte ensures comparable

extraction efficiency and ionization response, while its mass shift allows for clear differentiation

in mass spectrometric analyses. This principle, known as isotope dilution mass spectrometry, is

the gold standard for accurate and precise quantification.

Commercial Availability
A range of suppliers offer Cyanuric Acid-¹³C₃ standards in various formats, from neat solids to

solutions in specified concentrations. The choice of format depends on the specific needs of

the laboratory and the intended application. Below is a summary of offerings from prominent

suppliers.
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Supplier Product Name CAS Number Format
Available
Quantities/Con
centrations

Sigma-Aldrich

(Merck)

Cyanuric acid-

¹³C₃
201996-37-4 Neat Solid 10 mg

Cyanuric acid-

¹³C₃

PESTANAL®,

analytical

standard

201996-37-4 Neat Solid 10 mg

Santa Cruz

Biotechnology

Cyanuric Acid-

¹³C₃
201996-37-4 Neat Solid Inquire

LGC Standards
Cyanuric Acid-

¹³C₃
201996-37-4 Neat Solid 5 mg, 50 mg

MedchemExpres

s

Cyanuric acid-

¹³C₃
201996-37-4 Neat Solid 1 mg, 5 mg

Cambridge

Isotope

Laboratories, Inc.

Cyanuric acid

(¹³C₃, 99%)
201996-37-4 Solution

100 µg/mL in

Water (1.2 mL)

CRM

LABSTANDARD

Cyanuric Acid-

¹³C₃ solution
201996-37-4 Solution

100 mg/L, 1000

mg/L in Methanol

(1.1 mL

ampoule)

Purity Specifications
The purity of an internal standard is paramount for accurate quantification. Suppliers typically

provide a Certificate of Analysis (CoA) with detailed information on chemical and isotopic purity.

It is crucial to consult the lot-specific CoA for precise data.
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Supplier
Chemical Purity
Specification

Isotopic
Purity/Enrichment
Specification

Analytical Method

Sigma-Aldrich (Merck) ≥97% (CP) 99 atom % ¹³C Refer to CoA

Santa Cruz

Biotechnology
≥95%[1] 99%[1] Refer to CoA[1]

LGC Standards >95% (HPLC)[2]
Not specified on

product page
HPLC[2]

MedchemExpress
Not specified on

product page

Not specified on

product page
Refer to CoA

Cambridge Isotope

Laboratories, Inc.

Not specified on

product page
99% Refer to CoA

CRM LABSTANDARD
Not specified on

product page

Not specified on

product page
Refer to CoA

Principle of Isotope Dilution Mass Spectrometry
The use of Cyanuric Acid-¹³C₃ as an internal standard is based on the principle of isotope

dilution mass spectrometry. This technique involves adding a known amount of the labeled

standard to a sample before any sample preparation steps. The labeled standard and the

native analyte behave identically during extraction, cleanup, and analysis. The ratio of the

signal from the native analyte to the signal from the labeled standard in the mass spectrometer

is then used to calculate the concentration of the native analyte in the original sample. This

method effectively corrects for any sample loss during preparation and for variations in

instrument response.
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Principle of Isotope Dilution Mass Spectrometry.
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Experimental Protocol: Quantification of Cyanuric
Acid in Food Matrices by LC-MS/MS
The following is a generalized experimental protocol for the quantification of cyanuric acid in a

food matrix using Cyanuric Acid-¹³C₃ as an internal standard. This protocol is based on

established methods and should be optimized for the specific matrix and instrumentation used.

1. Reagents and Materials

Cyanuric Acid standard

Cyanuric Acid-¹³C₃ internal standard solution (e.g., 1 µg/mL in a suitable solvent)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

2. Sample Preparation

Homogenization: Homogenize the solid food sample.

Spiking: To a known weight of the homogenized sample (e.g., 1 g), add a precise volume of

the Cyanuric Acid-¹³C₃ internal standard solution.

Extraction: Add an appropriate extraction solvent (e.g., acetonitrile/water, 50/50, v/v) to the

spiked sample. Vortex and sonicate to ensure thorough extraction.

Centrifugation: Centrifuge the sample to pellet solid material.

Cleanup (SPE): Condition the SPE cartridge according to the manufacturer's instructions.

Load the supernatant from the centrifugation step onto the cartridge. Wash the cartridge to
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remove interfering substances. Elute the analyte and internal standard with a suitable elution

solvent.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a known volume of a solvent compatible with the LC

mobile phase.

3. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A suitable column for polar compounds (e.g., HILIC or a polar-embedded C18).

Mobile Phase: A gradient of two mobile phases, for example:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Flow Rate: A typical flow rate for a standard analytical column is 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS):

Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for

cyanuric acid.

Multiple Reaction Monitoring (MRM): Monitor at least two MRM transitions for both

cyanuric acid and Cyanuric Acid-¹³C₃ for confident identification and quantification.

Cyanuric Acid: e.g., Q1: 128.0 -> Q3: 42.0 (quantifier), Q1: 128.0 -> Q3: 85.0 (qualifier)

Cyanuric Acid-¹³C₃: e.g., Q1: 131.0 -> Q3: 43.0 (quantifier), Q1: 131.0 -> Q3: 87.0

(qualifier)

Optimize MS parameters such as collision energy and cone voltage for maximum signal

intensity.
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4. Data Analysis

Integrate the peak areas for the quantifier MRM transitions of both cyanuric acid and

Cyanuric Acid-¹³C₃.

Calculate the peak area ratio of cyanuric acid to Cyanuric Acid-¹³C₃.

Prepare a calibration curve by analyzing a series of calibration standards containing known

concentrations of cyanuric acid and a constant concentration of Cyanuric Acid-¹³C₃. Plot the

peak area ratio against the concentration of cyanuric acid.

Determine the concentration of cyanuric acid in the sample by interpolating its peak area

ratio on the calibration curve.
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Analytical Workflow for Cyanuric Acid Quantification.
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This guide provides a foundational understanding of the commercial availability, purity, and

application of Cyanuric Acid-¹³C₃ standards. For successful implementation, researchers

should always refer to the supplier's documentation and develop and validate methods specific

to their analytical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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